Cas no 83005-01-0 (Acetic acid, dichloro-, dodecyl ester)

83005-01-0 structure
Product name:Acetic acid, dichloro-, dodecyl ester
Acetic acid, dichloro-, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, dichloro-, dodecyl ester
- dodecyl 2,2-dichloroacetate
- DODECYL DICHLOROACETATE
- Dodecyl dichloroacetate #
- DTXSID80335069
- XOWWGPRKFWEEDR-UHFFFAOYSA-N
- Dichloroacetic acid, dodecyl ester
- 83005-01-0
-
- Inchi: InChI=1S/C14H26Cl2O2/c1-2-3-4-5-6-7-8-9-10-11-12-18-14(17)13(15)16/h13H,2-12H2,1H3
- InChI Key: XOWWGPRKFWEEDR-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCOC(=O)C(Cl)Cl
Computed Properties
- Exact Mass: 296.1309855g/mol
- Monoisotopic Mass: 296.1309855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 26.3Ų
Acetic acid, dichloro-, dodecyl ester Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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